Cas no 120702-27-4 (1-Bromo-3-(1-methoxyethyl)benzene)

• Product Name: 1-Bromo-3-(1-methoxyethyl)benzene
• CAS No: 120702-27-4
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 3168595
• PubChem ID: 68594256
• Update Time: 2025-04-21

1-Bromo-3-(1-methoxyethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(1-methoxyethyl)benzene
• 1-Bromo-3-(1-methoxy-ethyl)-benzene
• 120702-27-4
• 3-Bromo-.alpha.-methylbenzyl alcohol, methyl ether
• DB-390868
• SCHEMBL3319428

• Inchi： 1S/C9H11BrO/c1-7(11-2)8-4-3-5-9(10)6-8/h3-7H,1-2H3
• InChI Key： ZKSUFDOUHNDHQO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)OC

Computed Properties

• Exact Mass: 213.99933Da
• Monoisotopic Mass: 213.99933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų